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Compound of Interest

Compound Name: HTH-01-091
CAS No.: 2000209-42-5
Cat. No.: B607986
Get Quote
. J

Executive Summary & Scientific Rationale

HTH-01-091 is a potent, selective, and covalent small-molecule inhibitor of Maternal Embryonic
Leucine Zipper Kinase (MELK). Unlike earlier inhibitors such as OTSSP167, which exhibited
broad off-target toxicity, HTH-01-091 was developed to definitively test the "MELK dependency”
hypothesis in cancer.

Critical Experimental Context: In most basal-like breast cancer (BBC) models, HTH-01-091
serves as a negative control probe. While it effectively engages and degrades the MELK
protein in vivo, it typically does not induce tumor regression or halt proliferation. This
distinguishes true MELK-driven phenotypes from off-target effects observed with promiscuous
inhibitors.

Application Scope:

o Target Validation: Confirming if a specific tumor model is truly dependent on MELK kinase
activity.

o Pharmacodynamics (PD): Monitoring MELK degradation as a proxy for target engagement.
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» Chemical Biology: utilizing the probe to study the non-catalytic scaffolding functions of

MELK.

Compound Profile & Handling

Parameter Specification
N-[3-[[4-[[3-(2-
aminoethyl)ureidolmethyl]cyclohexyllamino]-2-

IUPAC Name Y ] ylley vl )
cyano-5-methoxy-phenyl]-1-methyl-1H-pyrazole-
4-carboxamide

] Covalent modification of Cysteine 89 (C89) in
Mechanism

the MELK ATP-binding pocket.[1]

IC50 (Biochemical)

~10.5 nM

High (Clean profile against 140+ kinases

Selectivity

compared to OTSSP167).
Molecular Weight ~560.6 g/mol

Powder: -20°C (desiccated). Solution: Fresh
Storage

preparation recommended.

Formulation Protocol (Vehicle Preparation)

HTH-01-091 is a hydrophobic kinase inhibitor. Proper formulation is critical to prevent

precipitation in the peritoneal cavity and ensure consistent bioavailability.

Reagents Required

e HTH-01-091 (Solid powder)

¢ DMSO (Dimethyl sulfoxide, anhydrous, cell-culture grade)

o HP-B-CD (2-Hydroxypropyl)-B-cyclodextrin (e.g., Captisol® or Kleptose®)

e PBS (Phosphate Buffered Saline, pH 7.4)

Step-by-Step Formulation (Standard 10 mg/kg Dose)
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Target Concentration: 1 mg/mL (assuming 10 mL/kg dosing volume). Vehicle Composition: 5%
DMSO / 95% (20% HP-B-CD in PBS).

Prepare 20% HP-B3-CD Stock:

o Dissolve 20 g of HP-B-CD in 100 mL of sterile PBS.

o Stir until clear. Filter sterilize (0.22 um). Store at 4°C.

Weigh Compound:

o Weigh 10 mg of HTH-01-091.

Solubilize in DMSO (The "Pre-mix"):

o Add 0.5 mL (500 pL) of 100% DMSO to the powder.

o Vortex vigorously and sonicate for 5-10 minutes until completely dissolved. Note: Solution
must be clear yellow/orange.

Complexation (The "Let-down"):

o Slowly add 9.5 mL of the 20% HP-B-CD stock to the DMSO solution while vortexing.

o Crucial: Add the aqueous phase slowly to prevent "crashing out" (precipitation).

Quality Control:

o Inspect visually.[1] If cloudy, sonicate for an additional 10 minutes. If precipitate persists,
the formulation has failed.

In Vivo Administration Protocols
A. Dose Ranging & Safety (Pilot Study)

Before efficacy studies, confirm tolerability in your specific mouse strain (e.g., NOD/SCID,
NSG, Nude).

e Route: Intraperitoneal (IP).[2]
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e Frequency: BID (Twice Daily) recommended due to short half-life (<4 hours).
e Groups (n=3):

o Vehicle Control[3][4]

o 10 mg/kg BID

o 25 mg/kg BID
e Duration: 5-7 days.

e Endpoint: Body weight loss >15% or behavioral distress.

B. Pharmacodynamic (PD) Validation: The "Hit & Run"
Assay

Because HTH-01-091 induces proteasomal degradation of MELK upon binding, Western Blot
analysis of tumor tissue is the gold standard for verifying target engagement.

Experimental Workflow:

Tumor Bearing Mice IP Injection Wait 2 - 4 Hours > Harvest Tumor Homogenize - Western Blot
(~200-300 mm3) HTH-01-091 (10 mg/kg) (Tmax window) Snap Freeze (Liq N2) (RIPA + Protease Inh.) "] Anti-MELK Antibody

Click to download full resolution via product page

Figure 1: Pharmacodynamic workflow to assess target engagement. Tumors must be
harvested shortly after dosing to capture the degradation event before protein resynthesis.

Protocol:
e Administer 10 mg/kg HTH-01-091 IP.
o Euthanize mice at 2 hours and 6 hours post-dose.

o Harvest tumor; flash freeze immediately in liquid nitrogen.
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o Western Blot: Probe for MELK (Total).

o Success Criteria: >80% reduction in MELK protein levels compared to vehicle control.

C. Efficacy Study (Tumor Growth Inhibition)

This experiment tests MELK dependency.[1]

Implantation: Inoculate mice with cancer cells (e.g., MDA-MB-468).

Randomization: When tumors reach ~100-150 mm3, randomize into two groups (n=8-10).

Treatment:

o Group A: Vehicle (BID, IP).

o Group B: HTH-01-091 (10-25 mg/kg, BID, IP).

Duration: 21-28 days.

Measurement: Caliper measurement 3x/week.
Data Interpretation:
o Scenario A (No Regression): Tumor grows at the same rate as Vehicle.

o Conclusion: The tumor is MELK-independent. (This validates the Huang et al. 2017
findings).

e Scenario B (Regression): Tumor shrinks significantly.

o Conclusion: Potential off-target toxicity OR the specific model is uniquely MELK-
dependent. Must be cross-validated with CRISPR knockouts.

Mechanistic Context

Understanding why HTH-01-091 acts as a negative control is vital for data interpretation.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/figure/Biochemical-characterization-of-HTH-01-091-and-other-MELK-inhibitors-A-The-chemical_fig4_319915153
https://www.benchchem.com/product/b607986/docs?utm_src=pdf-body#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/product/b607986/docs?utm_src=pdf-body#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

HTH-01-091

(Covalent Binder)

MELK ATP Pocket
(Cysteine 89)

Irreversible Complex
(Covalent Bond)

Proteasomal Degradation
of MELK

| Biological Outcpme (Basal Breast Cancer) |

Cellular Phenotype

ajority of Models

1
|
|
|
|
|
1
|
|
|
|
|
1
|
|
|
|
l No Growth Inhibition
|

|

Click to download full resolution via product page

Figure 2: Mechanism of Action. HTH-01-091 binds Cys89, triggering degradation. In most
contexts, loss of MELK protein does not impact cell survival, proving MELK redundancy.

Troubleshooting & QC

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b607986/docs?utm_src=pdf-body-img#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/product/b607986/docs?utm_src=pdf-body#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Issue

Probable Cause

Corrective Action

Precipitation in Syringe

Injection too fast or cold

vehicle.

Warm vehicle to 37°C before

injecting. Inject slowly.

No MELK Degradation

Poor tissue perfusion or

delayed harvest.

Ensure harvest is <4 hours
post-dose. Flash freeze <2

mins after excision.

Toxicity (Weight Loss)

Off-target effects at high dose.

Reduce dose to 10 mg/kg.
Ensure frequency is BID, not

single high bolus.

Cloudy Formulation

Incomplete solubilization in
DMSO first.

Re-make. Ensure compound is
fully dissolved in 100% DMSO

before adding Cyclodextrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.researchgate.net/figure/Biochemical-characterization-of-HTH-01-091-and-other-MELK-inhibitors-A-The-chemical_fig4_319915153
https://www.pharmacologydiscoveryservices.com/misc/blog/in-vivo-oncology-models-for-drug-discovery/
https://www.mdpi.com/1422-0067/23/7/3724
https://altogenlabs.com/H526XenograftModel.pdf
https://pubmed.ncbi.nlm.nih.gov/32535314/
https://pubmed.ncbi.nlm.nih.gov/32535314/
https://www.medchemexpress.com/hth-01-091.html
https://www.benchchem.com/product/b607986/docs#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/product/b607986/docs#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/product/b607986/docs#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/product/b607986/docs#technical-application-note-in-vivo-validation-of-melk-dependency-via-hth-01-091
https://www.benchchem.com/product/b607986?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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